Cas no 10220-46-9 (Octadecyl thioglycolate)

• Product Name: Octadecyl thioglycolate
• CAS No: 10220-46-9
• MF: C₂₀H₄₀O₂S
• MW: 344.595405578613
• MDL: MFCD00022084
• CID: 167303
• PubChem ID: 87576650
• Update Time: 2024-11-04

Octadecyl thioglycolate Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-mercapto-, octadecyl ester
• Octadecyl Thioglycolate
• THIOGLYCOLIC ACID OCTADECYL ESTER
• Mercaptoacetic Acid Octadecyl Ester
• octadecyl 2-sulfanylacetate
• STEARYL THIOGLYCOLATE
• Thioglycolic Acid Stearyl Ester
• Nsc 65478
• Einecs 233-533-4
• octadecyl mercaptoacetate
• n-Octadecyl thioglycolate
• mercapto-aceticacioctadecylester
• Acetic acid, mercapto-, octadecyl ester
• Acetic acid, 2-mercapto-, octadecyl ester
• C20H40O2S
• octade-cylmercaptoacetate
• n-octadecyl mercaptoacetate
• octadecyl 2-mercaptoacetate
• NCIOpen2_008040
• JQ
• Acetic acid,2-mercapto-,octadecyl ester
• NS00023122
• NSC65478
• SCHEMBL1405571
• 10220-46-9
• AKOS015903613
• CS-0365284
• D92400
• T0811
• octadecylmercaptoacetate
• JQTFPHLEQLLQOT-UHFFFAOYSA-N
• DTXSID1065005
• MFCD00022084
• NSC-65478
• 7-Chlorodibenzo[c,f][2,7]naphthyridin-6-ol
• >50.0%(GC)
• DTXCID7032711
• Octadecyl thioglycolate

• MDL： MFCD00022084
• Inchi： 1S/C20H40O2S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-22-20(21)19-23/h23H,2-19H2,1H3
• InChI Key： JQTFPHLEQLLQOT-UHFFFAOYSA-N
• SMILES： SCC(=O)OCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 344.27500
• Monoisotopic Mass: 344.27490169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 19
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.1
• Topological Polar Surface Area: 27.3
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Not available
• Density: 0.9±0.1 g/cm3
• Melting Point: 28°C
• Boiling Point: 431.7±18.0 °C at 760 mmHg
• Flash Point: 272.3±9.1 °C
• PSA: 65.10000
• LogP: 6.72090
• Solubility: Not available
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Octadecyl thioglycolate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether